Cas no 6936-27-2 (4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium;iodide)

• Product Name: 4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium;iodide
• CAS No: 6936-27-2
• MF: C₁₆H₃₂IN₂O
• MW: 395.34255695343
• CID: 1732850
• PubChem ID: 54603627
• Update Time: 2025-04-21

4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium;iodide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium,iodide
• 4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium
• iodide
• 6936-27-2
• 4-methyl-4-[3-(3-methyl-3-azoniabicyclo[3.2.1]octan-3-yl)propyl]morpholin-4-ium;iodide
• NSC-67858
• DTXSID00713704
• NSC67858

• Inchi： 1S/C16H32N2O.HI/c1-17(8-10-19-11-9-17)6-3-7-18(2)13-15-4-5-16(12-15)14-18;/h15-16H,3-14H2,1-2H3;1H/q+2;/p-1
• InChI Key： GEVCBTVNVZJMGL-UHFFFAOYSA-M
• SMILES： [I-].O1CC[N+](C)(CC1)CCC[N+]1(C)CC2CCC(C2)C1

Computed Properties

• Exact Mass: 268.25166
• Monoisotopic Mass: 395.15594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23